Cas no 256495-17-7 (4-[2,3,4,5,6-pentakis(4-hydroxyphenyl)phenyl]phenol)

4-[2,3,4,5,6-pentakis(4-hydroxyphenyl)phenyl]phenol structure
256495-17-7 structure
Product Name:4-[2,3,4,5,6-pentakis(4-hydroxyphenyl)phenyl]phenol
CAS No:256495-17-7
MF:C42H30O6
MW:630.684011936188
CID:1423838
PubChem ID:85768911
Update Time:2025-04-20

4-[2,3,4,5,6-pentakis(4-hydroxyphenyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 4-[2,3,4,5,6-pentakis(4-hydroxyphenyl)phenyl]phenol
    • Hexakis(4-hydroxyphenyl)benzene
    • 256495-17-7
    • SCHEMBL1457230
    • 2',3',4',5',6'-PENTAKIS(4-HYDROXYPHENYL)-[1,1'-BIPHENYL]-4-OL
    • Inchi: 1S/C42H30O6/c43-31-13-1-25(2-14-31)37-38(26-3-15-32(44)16-4-26)40(28-7-19-34(46)20-8-28)42(30-11-23-36(48)24-12-30)41(29-9-21-35(47)22-10-29)39(37)27-5-17-33(45)18-6-27/h1-24,43-48H
    • InChI Key: WKEHQFOGKDCQJK-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)O)=C(C2C=CC(=CC=2)O)C(C2C=CC(=CC=2)O)=C(C2C=CC(=CC=2)O)C=1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 630.2043
  • Monoisotopic Mass: 630.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 6
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 121.38
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